Cas no 2138287-69-9 (3-(3,4-Dimethoxyphenyl)-2,6-difluoroaniline)

• Product Name: 3-(3,4-Dimethoxyphenyl)-2,6-difluoroaniline
• CAS No: 2138287-69-9
• MF: C₁₄H₁₃F₂NO₂
• MW: 265.25533080101
• CID: 6567769
• PubChem ID: 165748796
• Update Time: 2025-07-01

3-(3,4-Dimethoxyphenyl)-2,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-2,6-difluoroaniline
• 2138287-69-9
• EN300-714955
• 3-(3,4-Dimethoxyphenyl)-2,6-difluoroaniline

• Inchi： 1S/C14H13F2NO2/c1-18-11-6-3-8(7-12(11)19-2)9-4-5-10(15)14(17)13(9)16/h3-7H,17H2,1-2H3
• InChI Key： VPVBTIUDYYHMRO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1C=CC(=C(C=1)OC)OC)F)N

Computed Properties

• Exact Mass: 265.09143498g/mol
• Monoisotopic Mass: 265.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(3,4-Dimethoxyphenyl)-2,6-difluoroaniline

3-(3,4-Dimethoxyphenyl)-2,6-difluoroaniline: A Comprehensive Overview

3-(3,4-Dimethoxyphenyl)-2,6-difluoroaniline (CAS No. 2138287-69-9) is a highly specialized aromatic amine compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a difluorinated aniline moiety and a dimethoxy-substituted phenyl group. The presence of these functional groups imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

The synthesis of 3-(3,4-Dimethoxyphenyl)-2,6-difluoroaniline involves a series of well-established organic reactions. The starting material is typically difluorobenzene, which undergoes nucleophilic substitution or coupling reactions to introduce the dimethoxyphenyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of 3-(3,4-Dimethoxyphenyl)-2,6-difluoroaniline lies in its role as an intermediate in drug discovery. The compound's electron-withdrawing fluorine atoms enhance its reactivity in subsequent coupling reactions, making it ideal for constructing complex heterocyclic frameworks. For instance, studies have demonstrated its utility in the synthesis of biphenyl derivatives, which are known for their potential as kinase inhibitors in oncology research.

In addition to its pharmaceutical applications, 3-(3,4-Dimethoxyphenyl)-2,6-difluoroaniline has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalytic systems. Recent research highlights its role in asymmetric catalysis, where it facilitates the enantioselective synthesis of chiral molecules—a critical requirement for modern drug development.

The pharmacological properties of 3-(3,4-Dimethoxyphenyl)-2,6-difluoroaniline are currently under intensive study. Preclinical trials have indicated that the compound exhibits moderate anti-inflammatory activity due to its ability to inhibit cyclooxygenase enzymes. Furthermore, its methoxy groups contribute to enhanced solubility and bioavailability, making it a favorable candidate for further therapeutic exploration.

From an environmental perspective, the ecological impact of 3-(3,4-Dimethoxyphenyl)-2,6-difluoroaniline has been a topic of recent concern. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. Regulatory agencies have also established guidelines for safe handling and disposal of this compound to mitigate any potential risks associated with its industrial use.

In conclusion, 3-(3,4-Dimethoxyphenyl)-2,6-difluoroaniline (CAS No. 2138287-69-9) stands as a versatile and valuable molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an indispensable tool in organic synthesis and drug discovery. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly significant role in advancing both scientific knowledge and practical innovations.